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Compound of Interest

Compound Name: 2,4-Dichloro-6-methylquinoline

Cat. No.: B010657

This technical guide provides a comprehensive overview of the spectroscopic data for 2,4-
dichloro-6-methylquinoline, a key intermediate in pharmaceutical and materials science
research. This document is intended for researchers, scientists, and drug development
professionals, offering in-depth analysis and practical insights into the characterization of this
compound.

Introduction: The Significance of 2,4-Dichloro-6-
methylquinoline

2,4-Dichloro-6-methylquinoline is a substituted quinoline derivative. The quinoline scaffold is
a core structural motif in a wide array of biologically active compounds, including antimalarials,
antibacterials, and anticancer agents. The specific substitution pattern of 2,4-dichloro-6-
methylquinoline, featuring chloro groups at the 2 and 4 positions and a methyl group at the 6
position, makes it a versatile precursor for the synthesis of more complex molecules with
tailored biological activities. Accurate and thorough characterization of this intermediate is
paramount to ensure the identity, purity, and quality of downstream products. Spectroscopic
techniques are the cornerstone of this characterization, providing a detailed fingerprint of the
molecular structure.

Molecular Structure and Physicochemical
Properties

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b010657?utm_src=pdf-interest
https://www.benchchem.com/product/b010657?utm_src=pdf-body
https://www.benchchem.com/product/b010657?utm_src=pdf-body
https://www.benchchem.com/product/b010657?utm_src=pdf-body
https://www.benchchem.com/product/b010657?utm_src=pdf-body
https://www.benchchem.com/product/b010657?utm_src=pdf-body
https://www.benchchem.com/product/b010657?utm_src=pdf-body
https://www.benchchem.com/product/b010657?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b010657?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

A foundational understanding of the molecule's structure and basic properties is essential
before delving into its spectroscopic signatures.

Molecular Structure:
Caption: Molecular structure of 2,4-Dichloro-6-methylquinoline.

Table 1: Physicochemical Properties of 2,4-Dichloro-6-methylquinoline

Property Value Source
Molecular Formula C10H7CI2N [1]
Molecular Weight 212.08 g/mol [1]
IUPAC Name 2,4-dichloro-6-methylquinoline [1]
CAS Number 102878-18-2 [1]
Appearance Solid (form) [2]

Synthesis and Experimental Context

The method of synthesis can significantly influence the impurity profile of the final compound. A
common route to 2,4-dichloroquinolines involves the chlorination of the corresponding 4-
hydroxy-2-quinolones. For instance, the synthesis of the related 2,4-dichloro-8-methylquinoline
is achieved by treating 4-hydroxy-8-methylquinolin-2(1H)-one with a mixture of phosphoryl
chloride and phosphorus pentachloride[3]. This understanding is crucial for the analytical
chemist, as it provides a rationale for anticipating potential side-products and unreacted
starting materials that might be observed in the spectroscopic analysis.

Experimental Workflow for Synthesis and Characterization:
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Figure 2: General workflow for the synthesis and characterization of 2,4-Dichloro-6-methylquinoline.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1.2,4-DICHLOROQUINOLINE(703-61-7) 1H NMR [m.chemicalbook.com]

e 2. organicchemistrydata.org [organicchemistrydata.org]
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 To cite this document: BenchChem. [Spectroscopic Data for 2,4-Dichloro-6-methylquinoline:
A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b010657#spectroscopic-data-for-2-4-dichloro-6-
methylquinoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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